Cas no 1119223-09-4 (3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide
• CAS No: 1119223-09-4
• MF: C₁₆H₁₅Cl₂N₃O₄S
• MW: 416.279000520706
• CID: 6101070
• PubChem ID: 35832170
• Update Time: 2025-10-29

3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z255253426
• AKOS033943654
• EN300-26613525
• 1119223-09-4
• 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide

• Inchi： 1S/C16H15Cl2N3O4S/c17-11-4-6-14(18)20-15(11)16(23)19-12-9-10(3-5-13(12)22)26(24,25)21-7-1-2-8-21/h3-6,9,22H,1-2,7-8H2,(H,19,23)
• InChI Key： YDSKUSBUWCTQQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=C(C=CC(=C1)S(N1CCCC1)(=O)=O)O)=O)Cl

Computed Properties

• Exact Mass: 415.0160325g/mol
• Monoisotopic Mass: 415.0160325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide

Introduction to 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide (CAS No. 1119223-09-4)

3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide, with the CAS number 1119223-09-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine carboxamides and is characterized by its unique structural features, including the presence of dichloro substituents and a pyrrolidine sulfonyl group. These structural elements contribute to its biological activity and pharmacological properties.

The structure of 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide is composed of a pyridine ring with two chlorine atoms at the 3 and 6 positions. The amide functionality is attached to the 2-position of the pyridine ring, and the substituent on the amide nitrogen is a 2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl group. This complex structure provides a unique set of chemical properties that make it an interesting candidate for various biological studies.

Recent research has focused on the pharmacological properties of 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. The mechanism of action is believed to involve the inhibition of specific enzymes and signaling pathways involved in inflammation and pain signaling.

In addition to its anti-inflammatory properties, 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, particularly those derived from solid tumors such as breast, lung, and colon cancers. The antitumor activity is thought to be mediated through multiple mechanisms, including the induction of apoptosis and the inhibition of angiogenesis.

The synthesis of 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the 2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl moiety, followed by its coupling with a suitably substituted pyridine carboxylic acid or its derivative. The final step involves the formation of the amide bond through an amide coupling reaction.

One of the key challenges in the synthesis of 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide is ensuring that the dichloro substituents are correctly positioned on the pyridine ring. This requires careful selection of starting materials and reaction conditions to avoid unwanted side reactions or regioisomers. Recent advancements in synthetic methods have made it possible to achieve high yields and purity levels, facilitating further biological studies.

The biological activity of 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can effectively inhibit key enzymes involved in inflammation and pain signaling pathways. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins that mediate inflammation and pain.

In vivo studies have further confirmed these findings by demonstrating that 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide can reduce inflammation and pain in animal models of arthritis and neuropathic pain. These results suggest that this compound has significant potential as a therapeutic agent for treating chronic inflammatory conditions.

Beyond its anti-inflammatory properties, 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide has also shown promise as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by activating pro-apoptotic pathways such as caspase activation and mitochondrial dysfunction. Additionally, it has been shown to inhibit angiogenesis by blocking the formation of new blood vessels that supply nutrients to tumors.

The pharmacokinetic properties of 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide have also been investigated to understand its behavior in biological systems. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with significant accumulation in target tissues such as inflamed joints or tumor sites.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile of 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, more extensive safety assessments are required before it can be advanced to clinical trials.

In conclusion, 3,6-dichloro-N-[2-hydroxy-5-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide (CAS No. 1119223-09-4) is a promising compound with potential applications in treating chronic inflammatory conditions and cancer. Its unique structural features contribute to its biological activity and pharmacological properties, making it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its synthesis methods and explore its full therapeutic potential through preclinical and clinical studies.